Cas no 2237216-56-5 ((1S,3R)-3-{(tert-Butoxy)carbonylamino}-cyclopentan-1-aminium hydrogen oxalate)

• Product Name: (1S,3R)-3-{(tert-Butoxy)carbonylamino}-cyclopentan-1-aminium hydrogen oxalate
• CAS No: 2237216-56-5
• MF: C₁₂H₂₂N₂O₆
• MW: 290.312883853912
• CID: 5043658
• Update Time: 2025-10-21

(1S,3R)-3-{(tert-Butoxy)carbonylamino}-cyclopentan-1-aminium hydrogen oxalate Chemical and Physical Properties

Names and Identifiers

• (1S,3R)-3-{[(tert-Butoxy)carbonyl]amino}-cyclopentan-1-aminium hydrogen oxalate
• 2-hydroxy-2-oxoacetate;[3-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopentyl]azanium
• (1S,3R)-3-{(tert-Butoxy)carbonylamino}-cyclopentan-1-aminium hydrogen oxalate

• Inchi： 1S/C10H20N2O2.C2H2O4/c1-10(2,3)14-9(13)12-8-5-4-7(11)6-8;3-1(4)2(5)6/h7-8H,4-6,11H2,1-3H3,(H,12,13);(H,3,4)(H,5,6)
• InChI Key： RPAYXXHMFDTHSG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCC(C1)[NH3+])=O.OC(C(=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 289
• Topological Polar Surface Area: 143

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on (1S,3R)-3-{(tert-Butoxy)carbonylamino}-cyclopentan-1-aminium hydrogen oxalate

Comprehensive Overview of (1S,3R)-3-{(tert-Butoxy)carbonylamino}-cyclopentan-1-aminium hydrogen oxalate (CAS No. 2237216-56-5)

The compound (1S,3R)-3-{(tert-Butoxy)carbonylamino}-cyclopentan-1-aminium hydrogen oxalate (CAS No. 2237216-56-5) is a highly specialized chiral intermediate widely used in pharmaceutical synthesis and organic chemistry research. Its unique stereochemistry and functional groups make it a valuable building block for the development of bioactive molecules, particularly in the field of asymmetric synthesis and drug discovery.

With the increasing demand for enantiomerically pure compounds in modern drug development, (1S,3R)-3-{(tert-Butoxy)carbonylamino}-cyclopentan-1-aminium hydrogen oxalate has gained significant attention from researchers and pharmaceutical companies. The compound's tert-butoxycarbonyl (Boc) protecting group and chiral cyclopentane backbone contribute to its versatility in synthetic applications, particularly in the preparation of peptidomimetics and small molecule therapeutics.

The molecular structure of CAS 2237216-56-5 features two key functional elements: the Boc-protected amino group at the 3-position and the aminium hydrogen oxalate moiety at the 1-position of the cyclopentane ring. This combination provides both stability and reactivity, making it particularly useful in multi-step synthetic sequences where selective deprotection and further functionalization are required.

In current pharmaceutical research trends, compounds like (1S,3R)-3-{(tert-Butoxy)carbonylamino}-cyclopentan-1-aminium hydrogen oxalate are increasingly important for addressing challenges in drug development. Researchers frequently search for information about its stereoselective synthesis, purification methods, and application in API synthesis, reflecting the compound's growing relevance in medicinal chemistry.

The synthetic utility of 2237216-56-5 extends to several therapeutic areas, including central nervous system (CNS) drugs and antiviral agents. Its rigid cyclopentane scaffold serves as an excellent conformational constraint in drug design, helping to improve target selectivity and metabolic stability - two critical factors in modern drug discovery that researchers often investigate.

From a technical perspective, the hydrogen oxalate counterion in this compound enhances its crystallinity and solubility properties, which are important considerations for process chemistry and formulation development. These characteristics make (1S,3R)-3-{(tert-Butoxy)carbonylamino}-cyclopentan-1-aminium hydrogen oxalate particularly valuable for kilo-lab and pilot-scale production of pharmaceutical intermediates.

Quality control of CAS 2237216-56-5 typically involves advanced analytical techniques such as chiral HPLC and NMR spectroscopy to ensure enantiomeric purity and chemical identity. The pharmaceutical industry's increasing emphasis on quality by design (QbD) principles has made proper characterization of such chiral intermediates even more critical, as evidenced by frequent searches for analytical methods related to this compound.

The storage and handling of (1S,3R)-3-{(tert-Butoxy)carbonylamino}-cyclopentan-1-aminium hydrogen oxalate require standard laboratory precautions for sensitive organic compounds. While not classified as hazardous, it should be stored under inert atmosphere at controlled temperatures to maintain stability, particularly protecting the Boc group from premature cleavage.

Market trends indicate growing interest in chiral building blocks like 2237216-56-5, driven by the pharmaceutical industry's need for efficient asymmetric synthesis routes. Contract research organizations and custom synthesis providers frequently list this compound in their catalogs, catering to the demand from drug discovery programs focused on GPCR-targeted therapeutics and enzyme inhibitors.

Recent scientific literature highlights applications of (1S,3R)-3-{(tert-Butoxy)carbonylamino}-cyclopentan-1-aminium hydrogen oxalate in the synthesis of protease inhibitors and neuromodulators. Its structural features allow for efficient incorporation into more complex molecular architectures, addressing current research priorities in targeted drug delivery and precision medicine approaches.

For researchers working with CAS 2237216-56-5, understanding its stereochemical stability under various reaction conditions is crucial. Common queries in scientific databases relate to its behavior in amide coupling reactions, deprotection conditions, and compatibility with different catalytic systems, reflecting practical concerns in synthetic applications.

The future outlook for (1S,3R)-3-{(tert-Butoxy)carbonylamino}-cyclopentan-1-aminium hydrogen oxalate appears promising, particularly as the pharmaceutical industry continues to emphasize stereocontrolled synthesis and green chemistry principles. Its role in developing more efficient synthetic routes to complex drug molecules positions it as a valuable tool for medicinal chemists addressing current healthcare challenges.